![molecular formula C10H14ClN B110877 N-[(2-Chlorophenyl)methyl]propan-2-amine CAS No. 46054-87-9](/img/structure/B110877.png)
N-[(2-Chlorophenyl)methyl]propan-2-amine
Cat. No. B110877
Key on ui cas rn:
46054-87-9
M. Wt: 183.68 g/mol
InChI Key: AHXJNCOFVXXIAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07427613B2
Procedure details
Synthesized according to typical procedure J from 2-chlorobenzaldehyde and isopropylamine.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=O.[CH:10]([NH2:13])([CH3:12])[CH3:11]>>[Cl:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH2:4][NH:13][CH:10]([CH3:12])[CH3:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=O)C=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Synthesized
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=C(CNC(C)C)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
